3-cyano-N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)benzamide

• IUPAC Name: 3-cyano-N-[2-(2-cyclopropylimidazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C16H16N4O/c17-11-12-2-1-3-14(10-12)16(21)19-7-9-20-8-6-18-15(20)13-4-5-13/h1-3,6,8,10,13H,4-5,7,9H2,(H,19,21)
• InChI Key: NXYFWMYILBJEBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=CN2CCNC(=O)C3=CC=CC(=C3)C#N
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol
• CAS No.: 2034478-59-4

Description

3-cyano-N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C16H16N4O and its molecular weight is 280.331. The purity is usually 95%.
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Scientific Research Applications

Cardiac Electrophysiological Activity

• The compound has shown potential in cardiac electrophysiology. Studies have identified similar compounds as potent selective class III agents, indicating a potential role in treating arrhythmias (Morgan et al., 1990).

Bi-Heterocyclic Benzamides in Pharmacology

• Bi-heterocyclic benzamides, which include similar structures, have been synthesized and evaluated as inhibitors of alkaline phosphatase. These compounds have shown promise in regulating bone and teeth calcification (Abbasi et al., 2019).

Sensing and Detection Technologies

• Certain derivatives have been developed for colorimetric sensing, particularly for fluoride anions. This suggests applications in environmental monitoring and analytical chemistry (Younes et al., 2020).

Insecticidal Applications

• Research has explored the insecticidal potential of related compounds, suggesting a role in agricultural pest control (Fadda et al., 2017).

Anti-Cancer Potential

• Investigations into similar compounds have revealed anti-cancer activity, particularly against gastric cancer cell lines. This opens up possibilities for therapeutic applications in oncology (Liu et al., 2019).

Proton Conductivity in Novel Histamine Derivatives

• Studies have synthesized new compounds with imidazole units, closely related to the subject compound, demonstrating high proton conductivity. This has implications for materials science and engineering (Kodchakorn et al., 2021).